Cas no 886934-40-3 (1-(4-fluorophenyl)-3-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylurea)

• Product Name: 1-(4-fluorophenyl)-3-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylurea
• CAS No: 886934-40-3
• MF: C₁₀H₉FN₄OS₂
• MW: 284.333061933517
• CID: 5477959
• Update Time: 2025-11-06

1-(4-fluorophenyl)-3-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(4-fluorophenyl)-N'-[5-(methylthio)-1,3,4-thiadiazol-2-yl]-
• 1-(4-fluorophenyl)-3-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylurea

• Inchi： 1S/C10H9FN4OS2/c1-17-10-15-14-9(18-10)13-8(16)12-7-4-2-6(11)3-5-7/h2-5H,1H3,(H2,12,13,14,16)
• InChI Key： OOEKJBISOXYFPC-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(F)C=C1)C(NC1=NN=C(SC)S1)=O

Additional information on 1-(4-fluorophenyl)-3-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylurea

Comprehensive Overview of 1-(4-fluorophenyl)-3-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylurea (CAS No. 886934-40-3)

The compound 1-(4-fluorophenyl)-3-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylurea (CAS No. 886934-40-3) is a sulfur-containing heterocyclic urea derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluorophenyl group and a methylsulfanyl-substituted thiadiazole ring, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 1-(4-fluorophenyl)-3-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylurea has surged, driven by advancements in drug discovery and precision agriculture. This compound's thiadiazole core is known for its versatility in medicinal chemistry, often contributing to antimicrobial, antifungal, and anti-inflammatory properties. The inclusion of a fluorine atom further enhances its metabolic stability and bioavailability, aligning with current trends in fluorinated pharmaceutical agents.

One of the most searched questions in scientific databases revolves around the synthetic pathways for CAS No. 886934-40-3. The compound is typically synthesized through a multi-step process involving the condensation of 4-fluorophenyl isocyanate with a methylsulfanyl-thiadiazole amine precursor. Optimizing this synthesis for high yield and low environmental impact is a key focus, reflecting the growing emphasis on green chemistry principles. Researchers are also exploring catalytic methods to reduce waste and improve efficiency.

The structure-activity relationship (SAR) of 1-(4-fluorophenyl)-3-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylurea is another hot topic. Computational studies, including molecular docking and QSAR modeling, are being employed to predict its interactions with biological targets. These techniques are particularly relevant in the era of AI-driven drug design, where machine learning algorithms accelerate the identification of potential therapeutics. The compound's electron-withdrawing fluorine and sulfur-rich thiadiazole moiety are hypothesized to enhance binding affinity in specific protein pockets.

From an industrial perspective, CAS No. 886934-40-3 is being evaluated for its role in crop protection. The methylsulfanyl group may contribute to pesticidal activity, making it a candidate for next-generation agrochemicals. This aligns with global efforts to develop sustainable pest control solutions that minimize resistance and environmental harm. Regulatory agencies are increasingly scrutinizing such compounds for ecotoxicity and biodegradability, underscoring the need for thorough environmental impact assessments.

In the context of intellectual property, several patents have been filed covering derivatives of 1-(4-fluorophenyl)-3-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylurea, particularly in the domains of small-molecule therapeutics and specialty chemicals. This highlights its commercial potential and the competitive landscape in innovative chemical entities. Companies are investing in high-throughput screening to identify the most promising variants for further development.

Analytical characterization of CAS No. 886934-40-3 relies heavily on techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with pharmaceutical-grade standards and facilitate quality control during large-scale production. The compound's thermal stability and solubility profile are also critical parameters for formulation scientists working on drug delivery systems.

Looking ahead, the future of 1-(4-fluorophenyl)-3-5-(methylsulfanyl)-1,3,4-thiadiazol-2-ylurea lies in its integration with combinatorial chemistry libraries and fragment-based drug discovery. Its modular structure allows for diverse chemical modifications, enabling the exploration of new pharmacophores. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in addressing unmet needs in human health and agricultural productivity.